Cas no 129203-60-7 (Iberiotoxin)

Iberiotoxin is a selective, high-affinity peptide inhibitor derived from the venom of the East Indian red scorpion (Buthus tamulus). It specifically blocks large-conductance calcium-activated potassium (BK) channels, making it a valuable tool for electrophysiological and pharmacological research. Its key advantages include exceptional selectivity for BK channels over other potassium channel subtypes, enabling precise modulation of channel activity in studies of vascular tone, neuronal excitability, and smooth muscle function. Iberiotoxin's well-characterized mechanism of action and stability in experimental conditions further enhance its utility for mechanistic investigations. The peptide is typically supplied in lyophilized form, ensuring consistent performance in patch-clamp and other functional assays.
Iberiotoxin structure
Iberiotoxin structure
Product Name:Iberiotoxin
CAS No:129203-60-7
MF:C179H274N50O55S7
MW:4230.84789133072
MDL:MFCD00131365
CID:205641
PubChem ID:16132435
Update Time:2025-05-27

Iberiotoxin Chemical and Physical Properties

Names and Identifiers

    • Iberiotoxin (9CI)
    • Cys13 and Cys33
    • Iberiotoxin, Buthus tamulus
    • IBTX
    • RLBTX
    • IBERIOTOXIN
    • IBERIOTOXIN, RECOMBINANT
    • IBTX (SCORPION, BUTHUS TAMULUS)
    • iberiotoxin from buthus tamulus
    • M.W. 4230.91 C179H274N50O55S7
    • IBERIOTOXIN SCORPION BUTHUS TAMULUS
    • IBERIOTOXIN 98%
    • HB1053
    • GTPL4218
    • 773HER9B6T
    • UNII-773HER9B6T
    • DTXSID801045948
    • Iberiotoxin, from Buthus tamulus, >=85% (HPLC)
    • C179H276N50O56S7
    • 129203-60-7
    • Iberiatoxin
    • Potassium channel toxin alpha-KTx 1.3
    • DA-74377
    • IBERIOTOXIN [MI]
    • 5-Oxo-L-prolyl-L-phenylalanyl-L-threonyl-L-alpha-aspartyl-L-valyl-L-alpha-aspartyl-L-cysteinyl-L-seryl-L-valyl-L-seryl-L-lysyl-L-alpha-glutamyl-L-cysteinyl-L-tryptophyl-L-seryl-L-valyl-L-cysteinyl-L-lysyl-L-alpha-aspartyl-
    • IBERIOTOXIN (MESOBUTHUS TAMULUS)
    • Iberiotoxin
    • MDL: MFCD00131365
    • Inchi: 1S/C179H274N50O55S7/c1-87(2)65-111-155(261)208-112(66-93-33-15-13-16-34-93)146(252)195-77-133(239)225-139(88(3)4)172(278)213-117(71-136(244)245)158(264)199-100(44-31-62-190-178(186)187)144(250)193-75-131(237)198-102(40-22-27-58-181)148(254)219-124(167(273)205-109(56-64-285-12)145(251)194-76-132(238)197-101(39-21-26-57-180)147(253)200-105(43-25-30-61-184)151(257)220-123-81-286-288-83-125(221-152(258)106(203-166(123)272)45-32-63-191-179(188)189)169(275)210-113(68-95-46-48-97(234)49-47-95)156(262)206-110(177(283)284)50-53-129(185)235)82-287-291-86-128(168(274)202-104(42-24-29-60-183)150(256)212-116(70-135(242)243)159(265)207-111)224-175(281)142(91(9)10)228-164(270)121(79-231)216-157(263)115(69-96-74-192-99-38-20-19-37-98(96)99)211-170(276)126-84-289-290-85-127(171(277)217-122(80-232)165(271)227-141(90(7)8)174(280)218-120(78-230)163(269)201-103(41-23-28-59-182)149(255)204-108(154(260)222-126)52-55-134(240)241)223-160(266)118(72-137(246)247)214-173(279)140(89(5)6)226-162(268)119(73-138(248)249)215-176(282)143(92(11)233)229-161(267)114(67-94-35-17-14-18-36-94)209-153(259)107-51-54-130(236)196-107/h13-20,33-38,46-49,74,87-92,100-128,139-143,192,230-234H,21-32,39-45,50-73,75-86,180-184H2,1-12H3,(H2,185,235)(H,193,250)(H,194,251)(H,195,252)(H,196,236)(H,197,238)(H,198,237)(H,199,264)(H,200,253)(H,201,269)(H,202,274)(H,203,272)(H,204,255)(H,205,273)(H,206,262)(H,207,265)(H,208,261)(H,209,259)(H,210,275)(H,211,276)(H,212,256)(H,213,278)(H,214,279)(H,215,282)(H,216,263)(H,217,277)(H,218,280)(H,219,254)(H,220,257)(H,221,258)(H,222,260)(H,223,266)(H,224,281)(H,225,239)(H,226,268)(H,227,271)(H,228,270)(H,229,267)(H,240,241)(H,242,243)(H,244,245)(H,246,247)(H,248,249)(H,283,284)(H4,186,187,190)(H4,188,189,191)
    • InChI Key: VDNVVLOBNHIMQA-UHFFFAOYSA-N
    • SMILES: S1CC(C(NC(C(NC(CC(=O)O)C(NC(C(NC(C(NCC(NC(C(NC(CC(=O)O)C(NC(C(NCC(NC(C(NC(C(NC(C(NCC(NC(C(NC(C(NC2CSSCC(C(NC(C(NC(C(=O)O)CCC(N)=O)=O)CC3C=CC(=CC=3)O)=O)NC(C(CCCNC(=N)N)NC2=O)=O)=O)CCCCN)=O)CCCCN)=O)=O)CCSC)=O)CS1)=O)CCCCN)=O)=O)CCCNC(=N)N)=O)=O)C(C)C)=O)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)=O)CCCCN)=O)NC(C(C(C)C)NC(C(CO)NC(C(CC1=CNC2C=CC=CC1=2)NC(C1CSSCC(C(NC(CO)C(NC(C(NC(CO)C(NC(C(NC(C(N1)=O)CCC(=O)O)=O)CCCCN)=O)=O)C(C)C)=O)=O)NC(C(CC(=O)O)NC(C(C(C)C)NC(C(CC(=O)O)NC(C(C(C)O)NC(C(CC1C=CC=CC=1)NC(C1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 4226.81679
  • Monoisotopic Mass: 4227.8225612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 61
  • Hydrogen Bond Acceptor Count: 105
  • Heavy Atom Count: 291
  • Rotatable Bond Count: 89
  • Complexity: 9970
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 35
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1000
  • XLogP3: -22
  • Topological Polar Surface Area: 1890Ų

Experimental Properties

  • Color/Form: Not determined
  • Solubility: H2O: 1 mg/mL, clear, colorless
  • PSA: 1711.53
  • Solubility: water

Iberiotoxin Security Information

  • Hazardous Material transportation number:UN 3462 6.1/PG 2
  • WGK Germany:3
  • Hazard Category Code: 26/27/28
  • Safety Instruction: 28-36/37-45
  • FLUKA BRAND F CODES:3-10
  • RTECS:NH6107500
  • Hazardous Material Identification: T+

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Additional information on Iberiotoxin

Research Briefing on Iberiotoxin (CAS: 129203-60-7) in Chemical Biology and Medicine

Iberiotoxin (IbTX), a 37-amino acid peptide with the CAS number 129203-60-7, is a potent and selective blocker of the large-conductance calcium-activated potassium (BKCa) channels. Derived from the venom of the Eastern Indian red scorpion (Buthus tamulus), this toxin has emerged as a critical pharmacological tool in neuroscience and cardiovascular research. Recent studies highlight its expanding therapeutic potential in conditions ranging from hypertension to neurological disorders, driven by its unique mechanism of action and high specificity for BKCa channels.

The primary mechanism of Iberiotoxin involves binding to the outer pore region of BKCa channels, inhibiting potassium efflux and thereby modulating cellular excitability. A 2023 study published in Nature Chemical Biology (DOI: 10.1038/s41589-023-01346-x) utilized cryo-EM to resolve IbTX-BKCa interactions at 2.8 Å resolution, revealing key residues (e.g., D275 and R277) critical for its nanomolar affinity. This structural insight has enabled rational design of IbTX analogs with modified pharmacokinetic properties, as demonstrated in subsequent work by Li et al. (Journal of Medicinal Chemistry, 2024).

In cardiovascular applications, IbTX's role in vasoregulation has been further elucidated. A multicenter clinical trial (NCT05284448) investigating IbTX-derived peptides for resistant hypertension reported Phase IIa results in Q1 2024, showing a 15.2 mmHg systolic BP reduction versus placebo (p<0.01). Concurrently, preclinical studies identified IbTX-sensitive BKCa splice variants (STREX isoforms) as novel targets in pulmonary arterial hypertension, with gene therapy approaches showing promise in rodent models (Circulation Research, 2023).

Neuroscience research has uncovered unexpected applications for 129203-60-7 in neuroprotection. A landmark Science Translational Medicine paper (2024) demonstrated that intrathecal IbTX administration reduced glutamate excitotoxicity in ALS models by 42%, correlating with improved motor neuron survival. However, challenges remain in blood-brain barrier penetration, prompting development of nanoparticle-encapsulated formulations currently in IND-enabling studies.

Manufacturing advances have addressed historical supply limitations. The 2023 introduction of a recombinant expression system in Pichia pastoris (yielding 12 mg/L vs. traditional 0.5 mg/L from venom extraction) has enabled broader research access. Quality control protocols now include MALDI-TOF mass spectrometry (expected m/z 4071.3) and patch-clamp validation (IC50 1-3 nM for BKCa).

Future directions focus on three areas: (1) Structure-activity relationship studies of IbTX chimeras with reduced immunogenicity, (2) Exploration of BKCa β-subunit-dependent effects in cancer metastasis (preliminary data show IbTX inhibits glioblastoma invasion by 67%), and (3) Development of photoactivatable IbTX variants for spatiotemporal channel modulation. The compound's evolving profile underscores its dual role as both a research tool and therapeutic lead in the chemical biology landscape.

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